Cas no 2137916-52-8 (4,5-Dimethyl-2-(propan-2-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 4,5-Dimethyl-2-(propan-2-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 2137916-52-8
• MF: C₁₂H₁₄F₃NO₂
• MW: 261.240273952484
• CID: 6440356
• PubChem ID: 165461658
• Update Time: 2025-06-30

4,5-Dimethyl-2-(propan-2-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137916-52-8
• EN300-746529
• 4,5-dimethyl-2-(propan-2-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid
• 4,5-Dimethyl-2-(propan-2-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C12H14F3NO2/c1-5(2)9-8(11(17)18)6(3)7(4)10(16-9)12(13,14)15/h5H,1-4H3,(H,17,18)
• InChI Key： LVUIRBOJHGHBHW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C(C)=C(C(=O)O)C(C(C)C)=N1)(F)F

Computed Properties

• Exact Mass: 261.09766318g/mol
• Monoisotopic Mass: 261.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 4,5-Dimethyl-2-(propan-2-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid

Introduction to 4,5-Dimethyl-2-(propan-2-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 2137916-52-8) and Its Emerging Applications in Chemical Biology

4,5-Dimethyl-2-(propan-2-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid, identified by the CAS number 2137916-52-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyridine family, a class of molecules widely recognized for their versatility in pharmaceutical and agrochemical applications. The presence of multiple substituents, including dimethyl groups, an isobutyl substituent, and a trifluoromethyl group, imparts distinct electronic and steric characteristics that make it a valuable scaffold for drug discovery and material science research.

The trifluoromethyl group, in particular, is a key feature that enhances the compound's metabolic stability and binding affinity to biological targets. This modification is increasingly employed in medicinal chemistry to improve the pharmacokinetic profiles of small-molecule drugs. Recent studies have highlighted the role of trifluoromethyl-containing compounds in modulating enzyme activity and receptor interactions, making them promising candidates for therapeutic intervention.

4,5-Dimethyl-2-(propan-2-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid has been explored in various biochemical pathways, demonstrating potential applications in the development of novel inhibitors and modulators. For instance, its structural motif has been investigated as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound's ability to interact with specific amino acid residues in protein targets suggests its utility in designing selective ligands with high affinity and low toxicity.

In addition to its pharmaceutical relevance, this compound has shown promise in material science applications. The trifluoromethyl group contributes to enhanced thermal stability and lipophilicity, making it suitable for use in advanced polymers and liquid crystals. Researchers are exploring its incorporation into organic electronic materials to improve device performance and durability.

Recent advancements in computational chemistry have facilitated the rational design of derivatives of 4,5-Dimethyl-2-(propan-2-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid. Molecular docking studies have identified novel analogs with improved bioactivity against targets such as proteases and ion channels. These findings underscore the importance of structure-activity relationships (SAR) in optimizing lead compounds for drug development.

The synthesis of 4,5-Dimethyl-2-(propan-2-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The introduction of fluorinated groups often requires specialized methodologies to ensure high yields and purity. Recent innovations in flow chemistry have enabled more efficient production processes for such complex molecules, reducing costs and environmental impact.

The compound's role in chemical biology extends beyond drug discovery. It serves as a valuable tool for studying enzyme mechanisms and protein-ligand interactions. Biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate the binding modes of 4,5-Dimethyl-2-(propan-2-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid with biological targets. These studies provide critical insights into molecular recognition processes that can inform the design of next-generation therapeutics.

The growing interest in fluorinated compounds has also spurred research into greener synthetic routes for 4,5-Dimethyl-2-(propan-2-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid. Catalytic methods that minimize waste and energy consumption are being developed to align with sustainable chemistry principles. Such efforts not only enhance efficiency but also contribute to reducing the ecological footprint of chemical manufacturing.

Future directions for research on 4,5-Dimethyl-2-(propan-2-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid include exploring its potential as an intermediate in biocatalytic processes. Enzymatic transformations could offer a more sustainable alternative to traditional synthetic methods, further advancing the field of green chemistry.

In conclusion,4,5-Dimethyl-2-(propan-2-y l)-6-(trifluorometh yl)pyridine -3-carboxylic aci d (CAS No. 2137916 -52 -8) is a multifaceted compound with significant implications across chemical biology and material science. Its unique structural features make it a versatile scaffold for drug discovery and innovation in functional materials. As research continues to uncover new applications for this molecule, it is poised to play an increasingly important role in advancing scientific understanding and technological development.